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Compound of Interest

Compound Name: 2,2-Dichlorobutane

Cat. No.: B1583581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known fire and explosion hazards

associated with 2,2-Dichlorobutane. The information is intended to promote safe handling and

use of this compound in a laboratory setting. All personnel should consult the full Safety Data

Sheet (SDS) before handling this chemical and adhere to all institutional and regulatory safety

guidelines.

Hazard Identification and Classification
2,2-Dichlorobutane is classified as a flammable liquid.[1][2] Its vapor can form explosive

mixtures with air, posing a significant fire and explosion risk, particularly in enclosed spaces or

with inadequate ventilation.[3][4][5][6]

GHS Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,2-Dichlorobutane is classified as a Flammable Liquid.[1][2] The pertinent hazard

statement is H226: Flammable liquid and vapor.[1][2] Some sources may also use H225:

Highly flammable liquid and vapor.[5]

Quantitative Data on Fire and Explosion Hazards
The following table summarizes the key quantitative data related to the fire and explosion

hazards of 2,2-Dichlorobutane. It is important to note that specific data for autoignition
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temperature and explosive limits are not readily available for the 2,2-isomer. For comparative

purposes, data for the related isomer, 1,2-Dichlorobutane, is included where available, but it

should be treated as distinct.
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Parameter
Value (2,2-
Dichlorobutane)

Value (1,2-
Dichlorobutane)

Notes

Flash Point
27 °C (80.6 °F)[2][7]

[8][9]
30 °C (86 °F)[4]

The temperature at

which the liquid

produces sufficient

vapor to ignite in the

presence of an

ignition source. One

source reports a flash

point of 15.6°C for

2,2-Dichlorobutane.

Autoignition

Temperature
Data not available

275 °C (527 °F)[10]

[11]

The temperature at

which the substance

will ignite

spontaneously without

an external ignition

source.

Lower Explosive Limit

(LEL)
Data not available Data not available

The minimum

concentration of vapor

in air below which a

flame will not

propagate.

Upper Explosive Limit

(UEL)
Data not available Data not available

The maximum

concentration of vapor

in air above which a

flame will not

propagate.

NFPA 704 Rating Data not available

Health: 2,

Flammability: 2,

Instability: 0[10]

A standardized

system for identifying

the acute hazards of

materials.
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Experimental Protocol: Determination of Flash Point
(Pensky-Martens Closed-Cup Method)
This protocol is a generalized procedure based on the ASTM D93 standard for determining the

flash point of a flammable liquid like 2,2-Dichlorobutane.[12]

Objective
To determine the lowest temperature at which the vapors of 2,2-Dichlorobutane will ignite

when an ignition source is introduced, using a Pensky-Martens closed-cup tester.

Materials and Equipment
Pensky-Martens closed-cup flash point apparatus (manual or automated)

Sample of 2,2-Dichlorobutane (at least 75 mL)

Calibrated thermometer or temperature probe

Heating source

Stirring device

Ignition source (gas flame or electric igniter)

Barometer

Appropriate personal protective equipment (PPE): safety goggles, flame-resistant lab coat,

and chemical-resistant gloves.

Procedure
Apparatus Preparation:

Thoroughly clean and dry the test cup and lid assembly to remove any residual solvent or

contaminants.

Ensure the apparatus is placed in a draft-free area.
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Sample Preparation:

Pour the 2,2-Dichlorobutane sample into the test cup to the marked filling line.

Place the lid on the cup and ensure a proper seal.

Insert the thermometer or temperature probe to the correct depth as specified by the

instrument manufacturer.

Heating and Stirring:

Begin heating the sample at a steady rate.

Start the stirrer at the prescribed rate (typically 90-120 rpm for liquids like 2,2-
Dichlorobutane).

Application of Ignition Source:

As the sample heats, apply the ignition source at regular temperature intervals.

For each test, momentarily stop stirring and dip the ignition source into the vapor space of

the cup.

Flash Point Determination:

The flash point is the lowest temperature at which a distinct flash is observed inside the

cup upon application of the ignition source.

Record the temperature at which the flash occurs.

Barometric Pressure Correction:

Record the ambient barometric pressure.

Correct the observed flash point to the standard atmospheric pressure of 101.3 kPa using

the appropriate formula as provided in the ASTM D93 standard.

Safety Precautions
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Perform the experiment in a well-ventilated fume hood.

Keep all flammable materials away from the test area.

Have a fire extinguisher rated for chemical fires readily accessible.

Dispose of the sample and any cleaning solvents according to institutional and regulatory

guidelines.
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Caption: Workflow for assessing the fire and explosion hazards of a chemical.

Logical Relationship of Fire Hazard Parameters
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Caption: Relationship between a flammable substance and the conditions for a fire.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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